
Technical Support Center: Instability of Picrate
Salts with Heavy Metals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Picric acid

Cat. No.: B1683659 Get Quote

This guide provides essential information, troubleshooting advice, and safety protocols for

researchers, scientists, and drug development professionals working with picric acid and its

potential to form unstable heavy metal salts.

Frequently Asked Questions (FAQs)
Q1: What is picric acid, and why is it a concern in the laboratory?

Picric acid (2,4,6-trinitrophenol) is a yellow crystalline solid used in various laboratory

applications, including histology as a component in fixative solutions (like Bouin's solution) and

in metallurgy as an etchant.[1] While stable when kept wet (typically with >30% water), it

becomes a potent shock, heat, and friction-sensitive explosive when it dries out.[2][3] The

primary hazard stems from its acidic nature; it readily reacts with many metals, as well as

concrete and plaster, to form picrate salts that are often far more sensitive and dangerous than

the acid itself.[1][4][5]

Q2: Which metals form the most dangerous picrate salts?

Picric acid can form highly unstable and shock-sensitive salts with a variety of heavy metals.

Metals of high concern include lead, copper, zinc, iron, nickel, and mercury.[1][2] Lead picrate,

in particular, is known to be extremely dangerous when dry and cannot be handled without

explosive decomposition.[6] Contact with these metals, their oxides, or their salts can lead to

the formation of explosive picrates.[1] Special care should be taken with older containers that
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may have metal-lined caps, as friction from opening the cap could detonate picrate crystals

formed in the threads.[7][8]

Q3: How can I identify a potentially hazardous container of picric acid?

A container of picric acid should be considered potentially hazardous if it exhibits any of the

following characteristics:

Dryness: The yellow crystals appear dry, powdery, or are not covered by a layer of water.[9]

Picric acid with less than 10% water is considered unstable.[3]

Crystal Formation: There are visible crystals on the outside of the container, especially

around the cap and threads.[5]

Age: The container is more than two years old.[1] Chemical manufacturing companies

recommend disposal two years after opening.[2]

Metal Cap: The container has a metal cap or a metal-lined cap, which could have reacted

with the acid to form shock-sensitive picrates.[1][7]

If you discover a container matching this description, DO NOT TOUCH, MOVE, OR ATTEMPT

TO OPEN IT.[2][10]

Q4: What should I do if I discover a container of dried-out picric acid?

If you find a container of picric acid that you suspect is dry or has formed crystals around the

cap, follow these emergency steps immediately:

Do Not Touch: Under no circumstances should you handle or attempt to open the container.

[10] Moving it could provide enough shock or friction to cause a detonation.

Isolate the Area: Secure the area immediately and prevent unauthorized access.[2]

Contact EHS: Notify your institution's Environmental Health & Safety (EHS) office or

equivalent safety personnel immediately.[1][10] They are trained to handle these situations

and will coordinate with bomb disposal experts if necessary.[8]

Q5: How does the presence of water affect the stability of picrate salts?
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Water plays a crucial role in desensitizing both picric acid and its salts. Hydrated picrate salts

are generally less sensitive to friction, impact, and heat than their anhydrous (dry) counterparts.

[11] For example, drop hammer tests on lead picrates showed high impact sensitivity, but low

friction sensitivity, which was attributed to the presence of crystalline water.[12] Maintaining

picric acid in a wetted state (with at least 30% water) is the primary method for ensuring its

safe handling and storage.[3]

Data Presentation
Relative Sensitivity of Metal Picrates
While precise, universally comparable impact sensitivity values for all heavy metal picrates are

not readily available in a single source, their relative hazard is well-documented. The table

below summarizes the sensitivity of various picrates compared to picric acid itself.
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Compound Relative Impact Sensitivity Notes

Picric Acid (Dry) High
Highly sensitive to heat, shock,

and friction when dry.[1]

Lead Picrate Extremely High

Considered more sensitive

than picric acid.[13] Anhydrous

lead picrate is exceptionally

dangerous.[6][11]

Copper Picrate Very High
Known to form highly unstable

and sensitive salts.[2][12]

Zinc Picrate Very High
Known to form highly unstable

and sensitive salts.[2][12]

Iron Picrate High

Known to form sensitive salts.

[1] Hydrated forms show lower

sensitivity.

Nickel Picrate High
Known to form sensitive salts.

[2]

Calcium Picrate High

Can be formed by contact with

concrete or plaster; sensitive to

friction.[2][5]

Potassium Picrate Higher than Picric Acid

Less sensitive than lead

picrate but more sensitive than

picric acid.[13][14]

Ammonium Picrate Lower than Picric Acid

Also known as Dunnite;

considered a relatively stable

explosive.[11][15]

Note: Sensitivity can be significantly influenced by factors such as hydration state, crystal size,

and purity.[11]

Experimental Protocols
Protocol 1: Safe Handling and Inspection of Picric Acid
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This protocol outlines the essential steps for safely managing picric acid in the laboratory.

1. Personal Protective Equipment (PPE):

Wear a lab coat, chemical splash goggles, and appropriate chemical-resistant gloves (nitrile

or neoprene are recommended).[10][16]

2. Designated Work Area:

Always handle picric acid and its solutions within a certified chemical fume hood.[16]

Avoid using metal spatulas or tools; use plastic or ceramic instead.[2][16]

3. Storage:

Store picric acid in its original container, which should be glass or plastic.[16] Never transfer

it to a container with a metal cap.[1]

Keep the container in a cool, dry, well-ventilated area away from heat sources and

incompatible materials (metals, bases, oxidizers, concrete).[2][9]

Label the container with the date received and the date opened.[10]

4. Regular Inspection (Every 3-6 Months):

Visually inspect the container without opening it. Check for a visible layer of water above the

crystals.[5]

Check for any signs of dried crystals on the threads or exterior of the bottle.[5]

If the contents appear dry or crystals are visible on the threads, do not proceed. Treat it as a

hazardous situation (see FAQ #4).

If the contents are wet and the container appears safe, gently rotate the bottle to ensure

even hydration.[2]

If the water level is low but the material is still damp, carefully open the container inside a

fume hood and add deionized water until a layer is visible above the solid.[5][9]
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Before resealing, wipe the cap, threads, and bottleneck with a damp cloth to remove any

residue.[4][16]

Document each inspection and any rehydration on a log sheet affixed to the container.[9]

5. Disposal:

Dispose of all picric acid stocks that are more than two years old.[1]

Follow your institution's hazardous waste procedures. Waste picric acid should be kept wet

in a clearly labeled, sealed glass or plastic container.[4]

Protocol 2: Minor Spill Cleanup
This protocol is for small spills (<30 mL of solution or a few grams of wetted solid) inside a

chemical fume hood by trained personnel. For larger spills or any spill outside a fume hood,

evacuate and call EHS.[4]

1. Preparation:

Ensure you are wearing appropriate PPE (double-gloving is recommended).[1]

Notify others in the lab of the spill.[17]

2. Contain and Wet the Material:

Crucially, do not allow the spilled material to dry. Keep it wet at all times.[4]

If a solid has spilled, gently mist it with water to prevent dust formation and reduce explosion

hazards. Do not sweep dry material.[1]

3. Absorb the Spill:

Use a damp spill pad, pillow, or other absorbent material (e.g., vermiculite) to absorb the

spilled material.[4][17]

Carefully wipe up the spill area, working from the outside in.

4. Containerize Waste:
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Place all contaminated absorbent materials into a compatible glass or plastic container.[1]

Add extra water to the container to ensure the waste remains fully wetted.[4]

Seal the container and label it clearly as "Picric Acid Waste."[4]

5. Decontaminate Surfaces:

Thoroughly wash the spill site with soap and water after the material has been collected.[1]

6. Final Disposal:

Contact your institution's EHS department for immediate pickup of the hazardous waste

container.[4]

Visualizations
Diagram 1: Formation of Hazardous Picrate Salts
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Caption: Reaction pathway showing the formation of sensitive heavy metal picrate salts.

Diagram 2: Emergency Workflow for Suspected Dry
Picric Acid
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Suspected Dry Picric Acid Container Identified
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Caption: Emergency decision workflow upon discovery of a potentially hazardous picric acid
container.

Diagram 3: Factors Influencing Picrate Salt Instability
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Caption: Key factors that contribute to the instability and detonation risk of picrate salts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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